molecular formula C13H26N2 B1359077 N-Methyl-1-(1-(piperidin-1-yl)cyclohexyl)methanamine CAS No. 41805-50-9

N-Methyl-1-(1-(piperidin-1-yl)cyclohexyl)methanamine

Cat. No.: B1359077
CAS No.: 41805-50-9
M. Wt: 210.36 g/mol
InChI Key: YVTRGSINXCANDK-UHFFFAOYSA-N
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Description

“N-Methyl-1-(1-(piperidin-1-yl)cyclohexyl)methanamine” is a chemical compound with the linear formula C13H26N2 . It has a molecular weight of 210.36 . The compound is typically stored at room temperature and is available in liquid form .


Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H26N2/c1-14-12-13(8-4-2-5-9-13)15-10-6-3-7-11-15/h14H,2-12H2,1H3 . This indicates that the molecule consists of a cyclohexyl group attached to a piperidinyl group via a methanamine linkage, with a methyl group attached to the nitrogen atom.


Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature . It has a molecular weight of 210.36 . The compound’s InChI code is 1S/C13H26N2/c1-14-12-13(8-4-2-5-9-13)15-10-6-3-7-11-15/h14H,2-12H2,1H3 .

Scientific Research Applications

Synthesis and Chemical Properties

  • The compound has been studied in the context of the synthesis of Imine, where its reaction with benzylamine under various temperature conditions was explored using density functional theory. This research provides insights into the optimal conditions for the synthesis of related compounds (Jafari, 2018).
  • Another study focused on the asymmetric synthesis of 2-(1-aminoalkyl) piperidines, indicating the versatility of this compound in creating a range of derivatives with potential pharmaceutical applications (Froelich et al., 1996).

Applications in Materials Science

  • Research has also been conducted on the use of similar compounds in the formation of Palladium(II) complexes. These complexes have shown potential in the polymerization of methyl methacrylate, highlighting the compound's relevance in materials science and polymer chemistry (Kim et al., 2014).

Potential Medical and Biological Applications

  • A study on novel Aryloxyethyl Derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine revealed these compounds as "biased agonists" of serotonin 5-HT1A receptors, suggesting potential applications in antidepressant drug development (Sniecikowska et al., 2019).
  • Another study identified a compound structurally related to N-Methyl-1-(1-(piperidin-1-yl)cyclohexyl)methanamine as a Wnt beta-catenin agonist, indicating potential for treating bone disorders (Pelletier et al., 2009).

Synthesis of Schiff Bases and Their Applications

  • The synthesis of Schiff bases of this compound class has been explored for potential anticonvulsant agents. This highlights its utility in creating novel pharmaceutical agents (Pandey & Srivastava, 2011).

Photocytotoxic Properties in Medical Imaging

  • Iron(III) complexes of N,N′-bidentate N-cycloalkyl 2-iminomethylpyridine derivatives, including those structurally related to this compound, have been studied for their photocytotoxic properties in medical imaging (Basu et al., 2014).

Potential Antimalarial Agents

  • A study has explored the structure-activity relationships and biological studies of a compound similar to this compound, revealing its potential as an antimalarial agent (Vallone et al., 2018).

Properties

IUPAC Name

N-methyl-1-(1-piperidin-1-ylcyclohexyl)methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H26N2/c1-14-12-13(8-4-2-5-9-13)15-10-6-3-7-11-15/h14H,2-12H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YVTRGSINXCANDK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1(CCCCC1)N2CCCCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H26N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50613301
Record name N-Methyl-1-[1-(piperidin-1-yl)cyclohexyl]methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50613301
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.36 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

41805-50-9
Record name N-Methyl-1-[1-(piperidin-1-yl)cyclohexyl]methanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50613301
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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